Cas no 1217662-71-9 (Boc-(S)-α-(3-bromo-benzyl)-proline)

• Product Name: Boc-(S)-α-(3-bromo-benzyl)-proline
• CAS No: 1217662-71-9
• MF: C₁₇H₂₂BrNO₄
• MW: 384.264884471893
• MDL: MFCD06796765
• CID: 2199762
• Update Time: 2025-10-28

Boc-(S)-α-(3-bromo-benzyl)-proline Chemical and Physical Properties

Names and Identifiers

• BOC-(S)-A-(3-BROMOBENZYL)PROLINE
• Boc-(S)-alpha-(3-bromobenzyl)-proline
• BOC-(S)-ALPHA-(3-BROMO-BENZYL)-PROLINE
• Boc-D-{Bzl(3-Br)}Pro-OH
• 6224AH
• N-(t-Butoxycarbonyl)-2-(3-bromobenzyl)-D-proline
• (2S)-2-[(3-bromophenyl)methyl]-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid
• Boc-(S)-α-(3-bromo-benzyl)-proline

• MDL： MFCD06796765
• Inchi： 1S/C17H22BrNO4/c1-16(2,3)23-15(22)19-9-5-8-17(19,14(20)21)11-12-6-4-7-13(18)10-12/h4,6-7,10H,5,8-9,11H2,1-3H3,(H,20,21)/t17-/m0/s1
• InChI Key： DSGWYYBWPWHDEU-KRWDZBQOSA-N
• SMILES： BrC1=CC=CC(=C1)C[C@]1(C(=O)O)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 462
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8

Boc-(S)-α-(3-bromo-benzyl)-proline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Boc-(S)-α-(3-bromo-benzyl)-proline

Boc-(S)-α-(3-bromo-benzyl)-proline: A Versatile Building Block in Medicinal Chemistry

Boc-(S)-α-(3-bromo-benzyl)-proline (CAS No. 1217662-71-9) is a valuable chiral building block in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has gained significant attention due to its potential applications in the synthesis of bioactive molecules and drug discovery.

The Boc (tert-butyloxycarbonyl) protecting group in Boc-(S)-α-(3-bromo-benzyl)-proline provides stability and reactivity control, making it an ideal intermediate for multistep synthetic processes. The presence of the 3-bromo-benzyl substituent introduces a versatile functional group that can be readily modified through various chemical reactions, such as Suzuki coupling, which is widely used in the synthesis of complex organic molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral compounds in drug development. The (S) configuration of Boc-(S)-α-(3-bromo-benzyl)-proline ensures that it can be used to synthesize enantiomerically pure compounds, which are crucial for optimizing the pharmacological properties of drugs. Enantiomeric purity is essential for minimizing side effects and enhancing therapeutic efficacy, making this compound a valuable tool in the design of novel therapeutics.

In addition to its use as a building block, Boc-(S)-α-(3-bromo-benzyl)-proline has been explored in various biological studies. Research has shown that proline derivatives, particularly those with aromatic substituents like the 3-bromo-benzyl group, exhibit interesting biological activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that proline derivatives with similar structures exhibit potent anti-inflammatory and anti-cancer properties. These findings underscore the potential of Boc-(S)-α-(3-bromo-benzyl)-proline as a lead compound for further drug development.

The synthetic versatility of Boc-(S)-α-(3-bromo-benzyl)-proline has also been leveraged in the development of peptidomimetics. Peptidomimetics are designed to mimic the structure and function of peptides but with improved pharmacological properties, such as enhanced stability and bioavailability. The Boc protecting group allows for controlled deprotection and coupling reactions, enabling the synthesis of complex peptidomimetic structures with high precision.

Moreover, the 3-bromo substituent in Boc-(S)-α-(3-bromo-benzyl)-proline provides a handle for further functionalization through cross-coupling reactions. This feature is particularly useful in the synthesis of small molecules with specific biological targets. For example, Suzuki coupling reactions can be employed to introduce various aryl or heteroaryl groups, thereby expanding the chemical space and potential biological activities of the resulting compounds.

The physical and chemical properties of Boc-(S)-α-(3-bromo-benzyl)-proline have been well-characterized. It is a white crystalline solid with a melting point ranging from 120°C to 125°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), making it easy to handle and process in laboratory settings.

In conclusion, Boc-(S)-α-(3-bromo-benzyl)-proline (CAS No. 1217662-71-9) is a highly versatile chiral building block with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic flexibility and biological activity, make it an indispensable tool for researchers working on the development of new drugs and bioactive molecules. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing the field of medicinal chemistry.